1-(4-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-one

• IUPAC Name: 1-[4-(1,1-difluoroethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H17F2NO/c1-3-9(14)13-6-4-8(5-7-13)10(2,11)12/h8H,3-7H2,1-2H3
• InChI Key: USMVKSBTCKKWDP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC(CC1)C(C)(F)F
• Molecular Formula: C10H17F2NO
• Molecular Weight: 205.24 g/mol

Description

This compound is a derivative of piperidine, which is an organic compound and an essential heterocyclic system used in the production of drugs. Piperidine derivatives are utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be inferred from its components. For example, piperidine is a liquid at room temperature with a strong, unpleasant odor. The presence of the difluoroethyl group could potentially increase the compound’s stability and lipophilicity.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of SSRIs : A study discussed the synthesis of rigid analogues of SSRIs (Selective Serotonin Reuptake Inhibitors) with structures related to the queried compound. These compounds exhibited antidepressant activity similar to fluoxetine in some tests (S. Kiran Kumar et al., 2004).
• Crystal Structure Analysis : Another study analyzed the crystal structure of compounds with piperidine derivatives, providing insights into their conformation and potential interactions (A. Gzella, U. Wrzeciono, W. Pöppel, 1999).

Biological Applications

• PET Imaging for Neuroinflammation : Research on PET imaging agents targeting CSF1R on microglia, using compounds with structures related to the queried chemical, showed potential in studying neuroinflammation in various disorders (A. Horti et al., 2019).
• Antidepressant-Like Effects : Compounds with structures similar to the queried compound were synthesized and evaluated for their antidepressant-like effects. Some showed significant antidepressant-like activity in animal models (Meriç Köksal, S. Bilge, 2007).

Chemical Reactivity and Modifications

• Synthesis of Piperidines : A study presented the Zn(II)-catalyzed synthesis of piperidines from propargyl amines and cyclopropanes, highlighting methods to create functionalized piperidines with potential applications in medicinal chemistry (Terry P Lebold et al., 2009).

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the wide range of activities exhibited by piperidine derivatives, it could be of interest in the development of new therapeutic agents.